[2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine;hydrochloride

• IUPAC Name: [2-(fluoromethyl)spiro[3.3]heptan-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C9H16FN.ClH/c10-6-9(7-11)4-8(5-9)2-1-3-8;/h1-7,11H2;1H
• InChI Key: XPTUDLNDBWSVPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(CN)CF.Cl
• Molecular Formula: C9H17ClFN
• Molecular Weight: 193.69 g/mol

Description

“[2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine;hydrochloride” is a chemical compound with the CAS Number: 2377036-02-5. It has a molecular weight of 193.69. The IUPAC name for this compound is (2-(fluoromethyl)spiro[3.3]heptan-2-yl)methanamine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H16FN.ClH/c10-6-9(7-11)4-8(5-9)2-1-3-8;/h1-7,11H2;1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder and it is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Chemical Reactions and Material Applications

Research has explored the catalytic and material properties of compounds with structures similar to [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine; hydrochloride. For instance, studies on spiro compounds have shown their utility in facilitating specific chemical transformations and in the development of novel materials with unique properties. These applications include catalysis in histochemical reactions for sensitive detection of certain biomolecules and the synthesis of polyimides derived from spiro compounds, which are noted for their high organosolubility and optical transparency, useful in electronic and optical devices (Björklund & Stenevi, 1970); (Zhang et al., 2010).

Pharmacological and Medicinal Chemistry Investigations

In pharmacological research, spiro compounds like the one have been explored for their potential in creating new therapeutic agents. Studies have been conducted on the synthesis of aminoadamantane derivatives, showcasing the potential of spiro structures in developing antiviral agents. Additionally, the creation of fluorescence probes based on spirocyclization demonstrates the chemical's utility in biological imaging and diagnostics (Kenmoku et al., 2007); (Kolocouris et al., 1994).

Biosynthesis and Natural Product Chemistry

Spirocyclic compounds also find applications in the biosynthesis of natural products, as evidenced by research into the biosynthesis of spirocyclic oxindole alkaloids in Uncaria species. These studies highlight the chemical's relevance in understanding natural product synthesis pathways and potential applications in developing novel bioactive compounds (Lopes et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with the compound are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.